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Compound of Interest

Compound Name: 3-Ethyl-1,2-dithi-4-ene

Cat. No.: B15417283

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical entity commonly
referred to as 3-Ethyl-1,2-dithi-4-ene. Our review of the scientific literature indicates that this
name is likely a synonym or a common misnomer for the compound identified as 3-Vinyl-1,2-
dithiacyclohex-4-ene. The correct IUPAC name for this compound is 3-ethenyl-3,6-
dihydrodithiine. This document will proceed using the correct IUPAC nomenclature and its
common synonyms.

Chemical Identity and Structure

3-Ethenyl-3,6-dihydrodithiine is an organosulfur compound naturally found in garlic (Allium
sativum) and is a member of the dithiin class of heterocyclic compounds.[1][2] It is recognized
as a significant contributor to the chemical profile of garlic extracts and oils.

o |[UPAC Name: 3-ethenyl-3,6-dihydrodithiine[3][4]

e Synonyms: 3-Vinyl-1,2-dithiacyclohex-4-ene, 3-vinyl-1,2-dithi-4-ene, 3-Ethenyl-1,2-dithi-4-
ene[3][4]

e CAS Number: 62488-52-2[3][4]
e Molecular Formula: CeHsS2[3][4]

» Molecular Weight: 144.26 g/mol [4]
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Structure:
Caption: 2D Structure of 3-ethenyl-3,6-dihydrodithiine.

Physicochemical and Spectrometric Data

While extensive experimental data for the pure compound is limited in publicly accessible
literature, key identifiers and computed properties are available.

Property Value Source
Molecular Formula CeHsS2 PubChem|[3]
Molecular Weight 144.26 g/mol NIST[4]
InChlKey UQXASMWBRGWEBK- PubChem][3]

UHFFFAOYSA-N

CAS Registry Number 62488-52-2 NIST[4]

Semi-standard non-polar:
Kovats Retention Index 1180, 1190.9, 1205, 1214; PubChem][3]
Standard polar: 1750

Occurrence and Experimental Data

3-Ethenyl-3,6-dihydrodithiine is a transformation product of allicin, the primary bioactive
compound released when garlic cloves are crushed. It is frequently identified in analyses of
garlic extracts, particularly those prepared in oil or with heat.

Table 1: Quantitative Analysis in Garlic Extract
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. Relative
. Analytical Compound
Sample Matrix . Abundance Reference
Method Identified
(%)
3-vinyl-1,2- )
Aqueous Local o Ismail, R. M., et
) GC-MS dithiacyclohex-4-  18.40
Garlic Extract al. (2020)[5]
ene
) ) 3-vinyl-1,2- Al-Marzoqi, A.
Iraqgi Garlic o
] GC-MS dithiacyclohex-5-  34.31 H., et al. (2019)
Extract (5 min)
ene [6]
) ) 3-vinyl-1,2- Al-Marzoq;i, A.
Iragi Garlic o
GC-MS dithiacyclohex-5-  5.52 H., et al. (2019)

Extract (30 min)

ene

[6]

*Note: This study identified the isomer 3-vinyl-1,2-dithiacyclohex-5-ene. The relative

abundance of these isomers can vary based on extraction conditions.

Experimental Protocols

Detailed protocols for the chemical synthesis of pure 3-ethenyl-3,6-dihydrodithiine are not

readily available in the reviewed literature. The compound is typically generated and analyzed

as part of a complex mixture from garlic.

4.1. Formation and Extraction from Garlic

The formation of vinyldithiins, including 3-ethenyl-3,6-dihydrodithiine, is a result of the thermal

decomposition of allicin. Allicin itself is produced enzymatically from alliin when garlic is

crushed.
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Caption: General workflow for the formation and analysis of vinyldithiins.
4.2. ldentification by Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for the identification and quantification of 3-ethenyl-3,6-dihydrodithiine in
garlic extracts is GC-MS.

e Sample Preparation: Garlic cloves are crushed and extracted with a solvent (e.g., methanol,
petroleum ether) or macerated in oil. The extract is then prepared for injection.

o GC Separation: The volatile components of the extract are separated on a capillary column
(e.g., DB-5 or similar). The oven temperature is programmed to ramp up, allowing for the
separation of compounds based on their boiling points and polarity.

e MS Detection: As compounds elute from the GC column, they are ionized (typically by
electron ionization) and fragmented. The resulting mass spectrum, which shows the mass-to-
charge ratio of the fragments, serves as a chemical fingerprint.

« Identification: The experimental mass spectrum of an eluting peak is compared to a spectral
library (such as NIST) for identification.[4][5][6] The retention time and Kovats index can
provide further confirmation.[3]

Biological Activity and Signaling Pathways

Specific studies detailing the biological activity, mechanism of action, or involvement in
signaling pathways of isolated 3-ethenyl-3,6-dihydrodithiine are limited. The bioactivity is often
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attributed to the entire mixture of organosulfur compounds found in garlic preparations.
Generally, garlic-derived vinyldithiins are associated with antioxidant and cholesterol-lowering
properties.[6][7] However, quantitative data such as ICso or MIC values for this specific
compound are not available in the reviewed literature.

Logical Relationship: Formation Pathway from Allicin

The primary precursor to vinyldithiins is allicin. The transformation is a complex series of
reactions, but the overall pathway can be visualized.
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Caption: Formation of vinyldithiins and other compounds from allicin.

Conclusion and Future Directions

3-Ethenyl-3,6-dihydrodithiine is a recognized organosulfur compound present in processed
garlic. While methods for its detection and quantification within complex mixtures are
established, there is a notable gap in the scientific literature regarding its properties as an
isolated compound.
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For drug development professionals and researchers, future work should focus on:

Developing a robust and scalable chemical synthesis protocol to obtain the pure compound.
Isolating the compound from natural sources in sufficient quantities for detailed study.

Conducting comprehensive in vitro and in vivo studies to determine its specific biological
activities (e.g., antioxidant, antimicrobial, anti-inflammatory) and to quantify its potency.

Investigating its mechanism of action and potential interactions with cellular signaling
pathways.

Without such studies, the therapeutic potential of 3-ethenyl-3,6-dihydrodithiine remains largely

speculative and tied to the broader effects of garlic extracts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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